(4-Fluoro-2-methylphenyl)(4-fluorophenyl)methanol

• Molecular Formula: C14H12F2O
• Molecular Weight: 234.24 g/mol
• IUPAC Name: (4-fluoro-2-methylphenyl)-(4-fluorophenyl)methanol
• InChI: InChI=1S/C14H12F2O/c1-9-8-12(16)6-7-13(9)14(17)10-2-4-11(15)5-3-10/h2-8,14,17H,1H3
• InChI Key: SDDDRNRASSNLSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(C2=CC=C(C=C2)F)O

Description

(4-Fluoro-2-methylphenyl)(4-fluorophenyl)methanol is a useful research compound. Its molecular formula is C14H12F2O and its molecular weight is 234.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.00 g (5.29 mmol) of 2-bromo-5-fluorotoluene were dissolved in 10 ml of tetrahydrofuran at −78° C. Addition of 4.0 ml (6.35 mmol) of a 1.6N solution of n-butyllithium in hexane was followed by stirring for 15 min, and then 0.79 g (6.35 mmol) of p-fluorobenzaldehyde dissolved in 10 ml of tetrahydrofuran was added dropwise. The mixture was warmed to RT and stirred for 1 h. The reaction solution was mixed with water and ethyl acetate, and the phases were separated. The aqueous phase was extracted three times with ethyl acetate, and the combined organic phases were washed with saturated aqueous sodium chloride solution. The solvents were removed in vacuo, and the crude product was purified by preparative HPLC (mobile phase: acetonitrile-water gradient). 0.56 g (43% of theory) of the title compound was obtained.

Synthesis routes and methods II

Procedure details